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Compound of Interest

Ethyl 2-(1,1-
Compound Name:
dioxidothiomorpholino)acetate

cat. No.: B1303009

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, potential
synthesis, and biological context of Ethyl 2-(1,1-dioxidothiomorpholino)acetate, a
heterocyclic compound of interest in medicinal chemistry and drug discovery.

Chemical Identity and Physical Properties

Ethyl 2-(1,1-dioxidothiomorpholino)acetate is a derivative of thiomorpholine, a sulfur-
containing morpholine analog. The presence of the sulfone group (1,1-dioxide) significantly
influences its polarity and chemical reactivity.

Table 1: Chemical and Physical Properties of Ethyl 2-(1,1-dioxidothiomorpholino)acetate
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Property Value Source(s)

CAS Number 343334-01-0 [LI[21031[41[5]

Molecular Formula CsH1sNO4S [1][4]

Molecular Weight 221.27 g/mol [1]
ethyl 2-(1,1-dioxo-1,4-

IUPAC Name o [4]
thiazinan-4-yl)acetate
O=C(OCC)CN(CC1)CCS1(=0)

Synonyms =0, Ethyl 2-(1,1-dioxo-1A®- [1][4]
thiomorpholin-4-yl)acetate

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Purity (typical) >95% [1]
Sealed in a dry place at room

Storage [1]

temperature.

Spectroscopic Data

Specific experimental spectroscopic data for Ethyl 2-(1,1-dioxidothiomorpholino)acetate are
not readily available in public databases. However, based on its chemical structure, the
following characteristic signals can be predicted:

e 1H NMR: Protons on the ethyl group (a triplet and a quartet), a singlet for the methylene
group adjacent to the ester, and multiplets for the protons on the thiomorpholine dioxide ring.

e 13C NMR: Resonances for the carbonyl carbon of the ester, carbons of the ethyl group, the
methylene carbon adjacent to the nitrogen, and the carbons of the thiomorpholine dioxide
ring.
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» IR Spectroscopy: Characteristic absorption bands for the C=0 stretch of the ester, C-O
stretches, and strong, characteristic bands for the S=0O stretches of the sulfone group.

e Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the
compound, along with characteristic fragmentation patterns.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Ethyl 2-(1,1-
dioxidothiomorpholino)acetate is not published in readily accessible literature, a plausible
synthetic route can be proposed based on standard organic chemistry reactions. A common
method for the N-alkylation of secondary amines is the reaction with an appropriate alkyl
halide.

Proposed Synthesis:

The synthesis would likely involve the N-alkylation of thiomorpholine 1,1-dioxide with an ethyl
haloacetate, such as ethyl bromoacetate, in the presence of a hon-nucleophilic base to
neutralize the hydrohalic acid formed during the reaction.

e Reactants:
o Thiomorpholine 1,1-dioxide
o Ethyl bromoacetate
o A suitable base (e.g., potassium carbonate, triethylamine)
o An appropriate solvent (e.g., acetonitrile, DMF)
Experimental Protocol Outline:

e Reaction Setup: Thiomorpholine 1,1-dioxide is dissolved in a suitable solvent, and the base
is added to the mixture.

» Addition of Alkylating Agent: Ethyl bromoacetate is added to the reaction mixture, likely
dropwise, at a controlled temperature.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1303009?utm_src=pdf-body
https://www.benchchem.com/product/b1303009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Reaction Monitoring: The progress of the reaction is monitored using a suitable analytical
technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

o Work-up: Once the reaction is complete, the solid by-products (e.g., KBr) are removed by
filtration. The solvent is then removed under reduced pressure.

« Purification: The crude product is purified, typically by column chromatography, to yield the
final product, Ethyl 2-(1,1-dioxidothiomorpholino)acetate.

o Characterization: The structure and purity of the final compound are confirmed using
spectroscopic methods such as NMR, IR, and MS.

Proposed Synthesis Pathway

. . g Base (e.g., K2COs3)
Ghlomorphollne 11 d|0X|d9 (Ethyl bromoacetate) (Solvent ©.g. Acetonitrile))

N-Alkylation

Ethyl 2-(1,1-dioxidothiomorpholino)acetate

Click to download full resolution via product page

Caption: Proposed synthesis of Ethyl 2-(1,1-dioxidothiomorpholino)acetate.
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General Experimental Workflow
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Caption: A general workflow for chemical synthesis and purification.

Biological and Pharmacological Context

While this specific molecule has not been extensively studied, the thiomorpholine scaffold is
recognized as a "privileged scaffold" in medicinal chemistry due to its presence in a wide range
of biologically active compounds. Thiomorpholine derivatives have been investigated for
various therapeutic applications.

Known activities of the thiomorpholine scaffold include:

o Antioxidant Activity: Some thiomorpholine derivatives have shown the ability to inhibit lipid
peroxidation.[4]

» Hypolipidemic Effects: Certain derivatives have been found to lower levels of triglycerides
and cholesterol in preclinical studies.[4]

o Anti-inflammatory and Analgesic Properties: The morpholine and thiomorpholine cores are
found in molecules with anti-inflammatory and pain-relieving effects.

o Antimicrobial and Anticancer Activity: Various modifications of the thiomorpholine ring have
resulted in compounds with antibacterial and anticancer properties.
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The classification of Ethyl 2-(1,1-dioxidothiomorpholino)acetate as a potential "agonist” or
“inhibitor" by chemical suppliers suggests it may be used in screening libraries for drug
discovery to identify new biological targets or mechanisms of action.[6]

Potential Biological Activities of the Thiomorpholine Dioxide Scaffold

Thiomorpholine

Dioxide Core

Anti-inflammatory

Click to download full resolution via product page
Caption: Potential biological activities of the thiomorpholine dioxide scaffold.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for Ethyl 2-(1,1-
dioxidothiomorpholino)acetate is not publicly available. Therefore, it should be handled with
the standard precautions for laboratory chemicals of unknown toxicity.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

e Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of
dust or vapors. Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.

Conclusion
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Ethyl 2-(1,1-dioxidothiomorpholino)acetate is a research chemical with potential
applications in drug discovery and medicinal chemistry, largely inferred from the known
biological activities of the broader thiomorpholine class of compounds. While detailed
experimental data on its physical properties and synthesis are scarce in the public domain, this
guide provides a foundational understanding based on its chemical structure and the properties
of related molecules. Further research is necessary to fully characterize this compound and
explore its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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